Cas no 2766026-77-9 (4,4,5,5-tetramethyl-2-4-(prop-2-yn-1-yl)phenyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-4-(prop-2-yn-1-yl)phenyl-1,3,2-dioxaborolane
• CAS No: 2766026-77-9
• MF: C₁₅H₁₉BO₂
• MW: 242.121164560318
• CID: 5842660
• PubChem ID: 133615408
• Update Time: 2025-11-05

4,4,5,5-tetramethyl-2-4-(prop-2-yn-1-yl)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-(2-propyn-1-yl)phenyl]-
• EN300-1868008
• 2766026-77-9
• 4,4,5,5-tetramethyl-2-[4-(prop-2-yn-1-yl)phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(4-(prop-2-yn-1-yl)phenyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-4-(prop-2-yn-1-yl)phenyl-1,3,2-dioxaborolane

• Inchi： 1S/C15H19BO2/c1-6-7-12-8-10-13(11-9-12)16-17-14(2,3)15(4,5)18-16/h1,8-11H,7H2,2-5H3
• InChI Key： NQJSABBPXQNAAJ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(CC#C)C=C1

Computed Properties

• Exact Mass: 242.1478100g/mol
• Monoisotopic Mass: 242.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 323.7±25.0 °C(Predicted)

Additional information on 4,4,5,5-tetramethyl-2-4-(prop-2-yn-1-yl)phenyl-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(4-(prop-2-yn-1-yl)phenyl)-1,3,2-dioxaborolane: A Comprehensive Overview

4,4,5,5-Tetramethyl-2-(4-(prop-2-yn-1-yl)phenyl)-1,3,2-dioxaborolane, also known by its CAS registry number CAS No. 2766026779, is a versatile organoboron compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a dioxaborolane ring with a substituted phenyl group and a propargyl moiety. Its structure makes it highly valuable in various applications, including cross-coupling reactions and the synthesis of advanced materials.

The molecular structure of this compound is intriguing. The dioxaborolane ring serves as a stable and reactive platform for various transformations. The presence of four methyl groups on the boron atom enhances the stability of the molecule while maintaining its reactivity. The phenyl group attached to the boron atom is further substituted with a propargyl group at the para position. This substitution pattern not only increases the molecule's functionality but also allows for selective reactivity in different chemical environments.

Recent studies have highlighted the importance of this compound in cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling. The propargyl group on the phenyl ring acts as an excellent leaving group under specific reaction conditions, enabling efficient coupling with aryl halides or other nucleophiles. This property has made it a valuable reagent in the synthesis of biaryls and other complex aromatic systems.

In addition to its role in organic synthesis, this compound has found applications in materials science. Its ability to undergo controlled polymerization under certain conditions has led to its use in the development of novel polymers and polymeric materials with tailored properties. Researchers have explored its potential in creating stimuli-responsive materials and advanced drug delivery systems.

The synthesis of 4,4,5,5-tetramethyl-2-(4-(prop-2-yn-1-yl)phenyl)-1,3,2-dioxaborolane typically involves a multi-step process that begins with the preparation of the corresponding boronic acid derivative. Recent advancements in catalytic methods have improved the efficiency and scalability of this synthesis pathway. The use of transition metal catalysts has enabled faster reaction times and higher yields, making this compound more accessible for large-scale applications.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. Its unique structure allows for selective functionalization at various positions on the molecule, making it an ideal candidate for drug design and optimization. Researchers have explored its potential as a building block for bioactive molecules targeting various therapeutic areas.

In conclusion, CAS No. 2766026779, or 4,4,5,5-tetramethyl-2-(4-(prop-2-yn-1-yl)phenyl)-1,3,2-dioxaborolane, stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research efforts aimed at unlocking its full potential in organic synthesis and materials science.